Cas no 1269492-09-2 (({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydrazine)

• Product Name: ({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydrazine
• CAS No: 1269492-09-2
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 6404206
• PubChem ID: 53275238
• Update Time: 2025-11-06

({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydrazine
• 1269492-09-2
• EN300-1826498
• ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine
• AKOS005215489

• Inchi： 1S/C9H12N4/c1-13-6-7(5-12-10)8-3-2-4-11-9(8)13/h2-4,6,12H,5,10H2,1H3
• InChI Key： PEWPBEFGTPSSDK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNN)C2=CC=CN=C12

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on ({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydrazine

Comprehensive Overview of ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine (CAS No. 1269492-09-2)

The compound ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine, identified by its CAS No. 1269492-09-2, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This hydrazine derivative features a unique pyrrolopyridine core, which is increasingly recognized for its role in drug discovery and development. Researchers are particularly interested in its structural versatility, as it can serve as a key intermediate in synthesizing more complex molecules. The presence of the hydrazine functional group further enhances its reactivity, making it valuable for conjugation and derivatization in medicinal chemistry.

In recent years, the demand for pyrrolopyridine-based compounds has surged due to their applications in targeting kinases and other enzymes involved in disease pathways. The 1-methyl-1H-pyrrolo[2,3-b]pyridine scaffold, in particular, has been explored for its potential in oncology and neurology. For instance, similar structures have shown promise in inhibiting protein kinases associated with cancer cell proliferation. This has led to heightened interest in CAS No. 1269492-09-2 as a building block for novel therapeutics. Additionally, its hydrazine moiety offers opportunities for creating Schiff bases or hydrazone linkages, which are pivotal in prodrug design and targeted drug delivery systems.

The synthesis and characterization of ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine require meticulous attention to reaction conditions and purification techniques. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and structural integrity. These techniques are critical for researchers who rely on high-quality intermediates to achieve reproducible results in their experiments. Furthermore, the compound's stability under various pH and temperature conditions is a topic of ongoing investigation, as it influences its suitability for long-term storage and application in biological assays.

From an industrial perspective, CAS No. 1269492-09-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on reducing environmental impact, chemists are exploring catalytic methods and solvent-free reactions to produce such intermediates. This aligns with broader trends in the pharmaceutical industry, where atom economy and waste minimization are prioritized. The compound's potential for scalability without compromising yield or purity makes it a candidate for process optimization studies.

Another area of interest is the computational modeling of ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine and its derivatives. Molecular docking and QSAR studies can predict its interactions with biological targets, accelerating the identification of lead compounds. This approach is particularly relevant in the era of AI-driven drug discovery, where in silico screening reduces the need for extensive laboratory testing. As such, CAS No. 1269492-09-2 represents a convergence of traditional synthetic chemistry and modern computational tools.

In summary, ({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydrazine is a multifaceted compound with broad applicability in life sciences. Its structural features, combined with emerging synthetic and analytical technologies, position it as a valuable asset for researchers tackling complex medical challenges. Whether in kinase inhibitor development or bioconjugation strategies, this molecule continues to inspire innovation across disciplines.